Cas no 61831-06-9 (Pentanoic acid, 5-cyano-2-methyl-, methyl ester)

• Product Name: Pentanoic acid, 5-cyano-2-methyl-, methyl ester
• CAS No: 61831-06-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 465122
• PubChem ID: 71391855
• Update Time: 2025-04-19

Pentanoic acid, 5-cyano-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-cyano-2-methyl-, methyl ester
• methyl 5-cyano-2-methylpentanoate
• 61831-06-9
• DTXSID90813681

• Inchi： 1S/C8H13NO2/c1-7(8(10)11-2)5-3-4-6-9/h7H,3-5H2,1-2H3
• InChI Key： BQMJNWUBOXNORC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CCCC#N)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09